Cas no 57260-82-9 (8-Oxabicyclo[5.1.0]octan-2-one)
57260-82-9 structure
Product Name:8-Oxabicyclo[5.1.0]octan-2-one
CAS No:57260-82-9
MF:C7H10O2
MW:126.153102397919
CID:345968
PubChem ID:15619733
Update Time:2025-04-19
8-Oxabicyclo[5.1.0]octan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 8-Oxabicyclo[5.1.0]octan-2-one
- 8-oxabicyclo[5.1.0]octan-6-one
- SCHEMBL10406511
- 57260-82-9
- 8-Oxabicyclo[5.l.0]octan-2-one
- DTXSID00575849
- QSBVUVPCUPRNNT-UHFFFAOYSA-N
-
- Inchi: 1S/C7H10O2/c8-5-3-1-2-4-6-7(5)9-6/h6-7H,1-4H2
- InChI Key: QSBVUVPCUPRNNT-UHFFFAOYSA-N
- SMILES: O1C2C(CCCCC12)=O
Computed Properties
- Exact Mass: 126.0681
- Monoisotopic Mass: 126.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 29.6Ų
Experimental Properties
- PSA: 29.6
8-Oxabicyclo[5.1.0]octan-2-one Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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